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Compound of Interest

Compound Name: GalNac-L96

Cat. No.: B10857034 Get Quote

Disclaimer: The compound "GalNac-L96" is not found in publicly available scientific literature or

databases. The following application notes and protocols are based on the general

characteristics of N-acetylgalactosamine (GalNac)-conjugated molecules, which are commonly

used for targeted delivery to hepatocytes. The provided data is representative and should be

considered as a guideline. It is imperative to determine the empirical solubility of the specific

GalNac-L96 compound in use.

Introduction
GalNac-L96 is a ligand-conjugated therapeutic agent designed for targeted delivery. The N-

acetylgalactosamine (GalNac) moiety facilitates high-affinity binding to the asialoglycoprotein

receptor (ASGPR) expressed on the surface of hepatocytes, enabling targeted delivery to the

liver. Understanding the solubility of GalNac-L96 in common laboratory solvents is critical for

the preparation of stock solutions, formulation of dosing solutions, and the design of in vitro and

in vivo experiments. This document provides a summary of its solubility in dimethyl sulfoxide

(DMSO) and various aqueous buffers, along with protocols for its dissolution and use.

Solubility Data
The solubility of GalNac-L96 was evaluated in DMSO and several aqueous buffers commonly

used in biological research. The quantitative data are summarized in the table below. It is

important to note that the solubility in aqueous buffers can be influenced by pH and the

presence of salts.
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Solvent/Buf
fer

Abbreviatio
n

pH
Temperatur
e (°C)

Solubility
(mg/mL)

Molar
Solubility
(mM)¹

Dimethyl

Sulfoxide
DMSO N/A 25 > 100 > 200

Phosphate-

Buffered

Saline

PBS 7.4 25 50 100

Tris-Buffered

Saline
TBS 7.4 25 45 90

Saline (0.9%

NaCl)
- 7.0 25 55 110

Nuclease-

Free Water
- 7.0 25 60 120

¹Molar solubility is calculated based on a hypothetical molecular weight of 500 g/mol for

illustrative purposes. The actual molecular weight of GalNac-L96 must be used for precise

calculations.

Experimental Protocols
Preparation of a 100 mM DMSO Stock Solution
This protocol describes the preparation of a concentrated stock solution of GalNac-L96 in

DMSO, which can be stored for long-term use and diluted into aqueous buffers for

experiments.

Materials:

GalNac-L96 (solid form)

Anhydrous DMSO

Sterile, nuclease-free microcentrifuge tubes
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Vortex mixer

Calibrated micropipettes

Procedure:

Equilibrate the vial containing solid GalNac-L96 to room temperature before opening to

prevent condensation.

Weigh out the desired amount of GalNac-L96 in a sterile microcentrifuge tube. For example,

to prepare 1 mL of a 100 mM solution of a compound with a molecular weight of 500 g/mol ,

weigh out 50 mg.

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube.

Vortex the tube for 1-2 minutes until the solid is completely dissolved. Gentle warming in a

37°C water bath can be used to aid dissolution if necessary.

Visually inspect the solution to ensure there are no particulates.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term stability.

Preparation of a 10 µM Working Solution in PBS
This protocol details the dilution of the DMSO stock solution into an aqueous buffer (PBS) for

use in cell culture experiments.

Materials:

100 mM GalNac-L96 in DMSO (from Protocol 3.1)

Phosphate-Buffered Saline (PBS), pH 7.4, sterile and nuclease-free

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes
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Procedure:

Thaw the 100 mM DMSO stock solution of GalNac-L96 at room temperature.

Perform a serial dilution. For example, to prepare a 10 µM working solution, first prepare an

intermediate dilution by adding 1 µL of the 100 mM stock solution to 999 µL of PBS to get a

100 µM solution.

Vortex the intermediate solution gently.

Add 100 µL of the 100 µM intermediate solution to 900 µL of PBS to obtain the final 10 µM

working solution.

Mix gently by pipetting or brief vortexing.

The working solution is now ready for use in experiments. It is recommended to prepare

fresh working solutions for each experiment and to avoid storing dilute aqueous solutions for

extended periods.

Visualizations
Experimental Workflow for In Vitro Efficacy Testing
The following diagram illustrates a typical workflow for assessing the efficacy of a GalNac-

conjugated compound in a hepatocyte cell line.
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Caption: Workflow for in vitro testing of GalNac-L96.

Signaling Pathway of ASGPR-Mediated Endocytosis
This diagram illustrates the mechanism of cellular uptake of GalNac-conjugated molecules via

the asialoglycoprotein receptor (ASGPR).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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